Cas no 7205-62-1 (Benzene, 1-chloro-4-[(1-methylethyl)thio]-)

• Product Name: Benzene, 1-chloro-4-[(1-methylethyl)thio]-
• CAS No: 7205-62-1
• MF: C₉H₁₁ClS
• MW: 186.701640367508
• MDL: MFCD12973572
• CID: 544649
• PubChem ID: 5324157
• Update Time: 2025-04-19

Benzene, 1-chloro-4-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-[(1-methylethyl)thio]-
• 1-chloro-4-(1-methylethylthio)benzene
• 1-CHLORO-4-(ISOPROPYLSULFANYL)BENZENE
• ZWKPKISWPZWKLB-UHFFFAOYSA-N
• E86644
• DTXSID90415881
• (4-Chlorophenyl)(isopropyl)sulfane
• SCHEMBL216701
• 1-chloro-4-(propan-2-ylsulfanyl)benzene
• Benzene, 1-chloro-4-((1-methylethyl)thio)-
• MFCD12973572
• CS-0455159
• InChI=1/C9H11ClS/c1-7(2)11-9-5-3-8(10)4-6-9/h3-7H,1-2H
• SY293233
• 1-chloro-4-(isopropylthio)benzene
• BS-45779
• 7205-62-1
• 1-chloro-4-propan-2-ylsulfanylbenzene

• MDL： MFCD12973572
• Inchi： 1S/C9H11ClS/c1-7(2)11-9-5-3-8(10)4-6-9/h3-7H,1-2H3
• InChI Key： ZWKPKISWPZWKLB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC(C)C

Computed Properties

• Exact Mass: 186.02713
• Monoisotopic Mass: 186.0269992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0